4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde

• IUPAC Name: 4-[[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy]benzaldehyde
• InChI: InChI=1S/C16H21N5O2/c1-5-17-13-18-14(21-16(2,3)4)20-15(19-13)23-12-8-6-11(10-22)7-9-12/h6-10H,5H2,1-4H3,(H2,17,18,19,20,21)
• InChI Key: JJCKTUNZHGXVKO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)OC2=CC=C(C=C2)C=O)NC(C)(C)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cancer progression.
Biochemical and Physiological Effects
Studies have shown that 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde can inhibit the production of pro-inflammatory cytokines and reactive oxygen species. It has also been shown to induce apoptosis in cancer cells. In addition, the compound has been reported to enhance the activity of certain enzymes involved in antioxidant defense.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde in lab experiments is its ability to exhibit multiple biological activities. This makes it a promising candidate for the development of novel therapeutics. However, the compound's low solubility in aqueous solutions can limit its use in certain experimental setups.

Future Directions

There are several future directions for the research on 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde. One potential direction is the investigation of its effects on other signaling pathways involved in various diseases. Another direction is the development of more efficient synthesis methods to improve the compound's solubility and bioavailability. Furthermore, the compound's potential as a drug delivery system for targeted therapy can also be explored.
Conclusion
In conclusion, 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde is a promising compound with multiple biological activities that make it a potential candidate for the development of novel therapeutics. Its anti-inflammatory, antioxidant, and anticancer properties have been extensively studied, and its mechanism of action is still being investigated. While the compound's low solubility in aqueous solutions can limit its use in certain experimental setups, future research can explore its potential in other signaling pathways involved in various diseases and its use as a drug delivery system for targeted therapy.

Synthesis Methods

The synthesis of 4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde involves the reaction of 4-hydroxybenzaldehyde with tert-butylamine and ethylamine in the presence of triethylamine and triphosgene. The resulting product is a white solid that is soluble in organic solvents.

Scientific Research Applications

4-{[4-(tert-butylamino)-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzaldehyde has been extensively studied for its potential applications in various scientific fields. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The compound has also been investigated for its ability to inhibit the growth of various bacterial and fungal strains.